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Compound of Interest

Compound Name: 5-(methylsulfonyl)-1{H}-tetrazole

Cat. No.: B3047772

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the known safety and handling precautions for 5-
(methylsulfonyl)-1H-tetrazole. Due to the limited availability of specific safety data for this
compound, this document extrapolates information from related tetrazole derivatives and
general principles for handling energetic materials. All personnel handling this substance
should be adequately trained in the management of potentially hazardous chemicals.

Hazard Identification and Classification

While a specific Safety Data Sheet (SDS) for 5-(methylsulfonyl)-1H-tetrazole is not readily
available, the tetrazole ring system is a known structural feature in energetic materials.[1][2]
Therefore, this compound should be handled with the same precautions as other energetic
heterocyclic compounds. Based on data from analogous tetrazole derivatives, 5-
(methylsulfonyl)-1H-tetrazole is anticipated to be a flammable solid and may cause skin and
serious eye irritation. Heating may lead to explosive decomposition.

GHS Classification (Anticipated)
o Flammable Solids: Category 1 or 2
o Skin Irritation: Category 2

o Eye Irritation: Category 2A
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o Explosive: Potential for explosive decomposition upon heating.

Physical and Chemical Properties

Specific quantitative data for 5-(methylsulfonyl)-1H-tetrazole is limited. The following table

summarizes available data for related tetrazole compounds to provide a comparative context.

5-(2- 1-Phenyl-1H-
5-Methyl-1H-
Property 1H-Tetrazole Methylphenyl)- tetrazole-5-
tetrazole .
1H-tetrazole thiol
Molecular
CH2Na C2HaNa4 CsHsNa4 C7HsN4S
Formula
Molecular Weight ~ 70.05 g/mol 84.08 g/mol 160.18 g/mol 178.21 g/mol
Appearance White solid White solid White solid White solid
Melting Point 154 - 158 °C No data available 151 - 154 °CJ3] No data available
Decomposition May explode ] ) Unstable above
No data available  No data available
Temp. when heated 130°C

Safe Handling and Storage

3.1. Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles that adhere to European standard EN166 or
OSHA's eye and face protection regulations in 29 CFR 1910.133.[4]

o Hand Protection: Handle with impermeable gloves. Inspect gloves before use and dispose of

contaminated gloves after use in accordance with applicable laws and good laboratory

practices.

« Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[4]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]
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3.2. Handling
e Work in a well-ventilated area, preferably under a chemical fume hood.[5]
o Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

o Take measures to prevent the buildup of electrostatic charge. Use explosion-proof
equipment.

» Avoid shock and friction.

e Avoid contact with skin, eyes, and clothing.

e Wash hands and face thoroughly after handling.

3.3. Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]
o Keep away from heat and sources of ignition.[5]

» Store away from incompatible materials such as strong oxidizing agents.
Emergency Procedures

4.1. First Aid Measures

« If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[5]

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor if
you feel unwell.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-857000&DocumentType=MSD&DocumentId=857000_SDS_IS_EN.PDF&DocumentUID=2320721&Language=EN&Country=IS&Origin=null
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-857000&DocumentType=MSD&DocumentId=857000_SDS_IS_EN.PDF&DocumentUID=2320721&Language=EN&Country=IS&Origin=null
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-857000&DocumentType=MSD&DocumentId=857000_SDS_IS_EN.PDF&DocumentUID=2320721&Language=EN&Country=IS&Origin=null
https://www.merckmillipore.com/Web-HK-Site/zh_CN/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-857000&DocumentType=MSD&DocumentId=857000_SDS_IS_EN.PDF&DocumentUID=2320721&Language=EN&Country=IS&Origin=null
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3047772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

4.2. Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible. Explosive decomposition possible on heating. Development
of hazardous combustion gases or vapors (carbon oxides, nitrogen oxides, sulfur oxides)
possible in the event of a fire.

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[4]

4 .3. Accidental Release Measures

Ensure adequate ventilation.

Remove all sources of ignition.

Use spark-proof tools and explosion-proof equipment.

Sweep up and shovel into suitable containers for disposal. Avoid creating dust.[4]

Do not let the product enter drains.

Experimental Protocols for Thermal Stability
Assessment

The thermal stability of energetic materials like 5-(methylsulfonyl)-1H-tetrazole is a critical
safety parameter. Standard methods for evaluation include Differential Scanning Calorimetry
(DSC) and auto-ignition tests.[6]

5.1. Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique used to measure the difference in the amount of heat
required to increase the temperature of a sample and a reference as a function of temperature.

[7]
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o Objective: To determine the onset of decomposition temperature and the heat of
decomposition.

o Methodology:

o Asmall, precisely weighed sample (typically 1-5 mg) of the material is placed in a sample
pan (e.g., aluminum).

o An empty reference pan is also prepared.

o The sample and reference pans are placed in the DSC instrument.

o The temperature of the instrument is increased at a constant rate (e.g., 5-20 °C/min).[6]

o The heat flow to the sample and reference is monitored. An exothermic peak indicates the
decomposition of the material.

o The onset temperature of the exotherm is taken as the decomposition temperature. The
area under the peak is proportional to the heat of decomposition.

5.2. Auto-ignition Test (Fisher-Johns Method)

This test determines the temperature at which a substance will ignite without an external
ignition source.[6]

e Objective: To determine the auto-ignition temperature.

o Methodology:

o

A small amount of the sample is placed on a hot stage apparatus.

[e]

The temperature of the stage is increased at a constant rate (e.g., 15 °C/min).[6]

(¢]

The temperature at which the sample ignites is recorded as the auto-ignition temperature.

[¢]

Alternatively, the sample can be held at a constant, elevated temperature, and the time to
ignition is recorded.[6]
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Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Dispose of contents/container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

Visualizations
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Caption: Workflow for the safe handling of 5-(methylsulfonyl)-1H-tetrazole.
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Caption: General thermal decomposition pathway for energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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